Cas no 197304-01-1 (Glycyrrhiza-flavonol A)

Glycyrrhiza-flavonol A structure
Product name:Glycyrrhiza-flavonol A
Glycyrrhiza-flavonol A Chemical and Physical Properties
Names and Identifiers
-
- Glycyrrhiza-flavonol A
- [2,6'-Bi-4H-1-benzopyran]-4-one, 2',3'-dihydro-3,3',5,7-tetrahydroxy-2',2'-dimethyl-
- 197304-01-1
- Glycyrrhiza flavonol A
- Glycyrrhizaflavonol A
- 2-(3,4-Dihydro-3-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-3,5,7-trihydroxy-4H-1-benzopyran-4-one
- CHEBI:175752
- DTXSID601133444
- 2',3'-Dihydro-3,3',5,7-tetrahydroxy-2',2'-dimethyl[2,6'-bi-4H-1-benzopyran]-4-one
- LMPK12111995
- AKOS040761791
- 3,5,7-trihydroxy-2-(3-hydroxy-2,2-dimethyl-3,4-dihydrochromen-6-yl)chromen-4-one
- CS-0148852
- HY-N8656
- 2a(2),3a(2)-Dihydro-3,3a(2),5,7-tetrahydroxy-2a(2),2a(2)-dimethyl[2,6a(2)-bi-4H-1-benzopyran]-4-one
- CHEMBL5430013
-
- Inchi: InChI=1S/C20H18O7/c1-20(2)15(23)6-10-5-9(3-4-13(10)27-20)19-18(25)17(24)16-12(22)7-11(21)8-14(16)26-19/h3-5,7-8,15,21-23,25H,6H2,1-2H3
- InChI Key: UFWHTSBKDGUFOX-UHFFFAOYSA-N
- SMILES: CC1(C)C(CC2=C(C=CC(=C2)C3=C(C(=O)C4=C(C=C(C=C4O3)O)O)O)O1)O
Computed Properties
- Exact Mass: 370.10525291g/mol
- Monoisotopic Mass: 370.10525291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 1
- Complexity: 642
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 116Ų
- XLogP3: 2.9
Experimental Properties
- Color/Form: Powder
Glycyrrhiza-flavonol A Related Literature
-
Jin Wang,XueQiong Su,PengXiang Zhao,DongWen Gao,RuiXiang Chen,Li Wang Anal. Methods, 2021,13, 5509-5515
-
Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
-
D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
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